Cas no 42949-24-6 (1-Azatricyclo3.3.1.1(3,7)decan-4-one)

• Product Name: 1-Azatricyclo3.3.1.1(3,7)decan-4-one
• CAS No: 42949-24-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD12545907
• CID: 55638
• PubChem ID: 142642
• Update Time: 2025-06-30

1-Azatricyclo3.3.1.1(3,7)decan-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Azatricyclo[3.3.1.1(3,7)]decan-4-one
• 1-Aza-4-oxoadamantane
• 1-Azaadamantan-4-one
• 1-Azatricyclo[3.3.1.13,7]decan-4-one
• 5-azaadamantan-2-one
• AE-641/00653050
• BCP21732
• 1-azatricyclo[3.3.1.1~3,7~]decan-4-one
• AKOS015900234
• 1-azatricyclo[3.3.1.13,7 ]decane-4-one
• MFCD12545907
• 1-Azatricyclo[3.3.1.1,3,7]decan-4-one
• DTXSID90962805
• SCHEMBL440845
• A872787
• Azaadamantan-4-one
• XGZKYPXTXBKQTM-UHFFFAOYSA-N
• J-504208
• CS-D0152
• EN300-82583
• FT-0701639
• 42949-24-6
• 1-Azatricyclo[3.3.1.13,7]decan-4-one;1-Aza-4-oxoadamantane;1-Azaadamantan-4-one
• AM81179
• Z1238539940
• 1-azaadamantane-4-one
• SY042096
• 1-Aza-4-oxoadamantane; 1-Azaadamantan-4-one; 1-Azatricyclo[3.3.1.13,7]decan-4-one
• 1-Azatricyclo(3.3.1.13,7)decan-4-one
• 1 -azatricyclo[3.3.1.13.7 ]decane-4-one
• 5-aza-2-adamantanone
• 1-aza-adamantan-4-one
• DB-070373
• 1-azatricyclo[3.3.1.1(3),?]decan-4-one
• 1-Azatricyclo3.3.1.1(3,7)decan-4-one

• MDL： MFCD12545907
• Inchi： 1S/C9H13NO/c11-9-7-1-6-2-8(9)5-10(3-6)4-7/h6-8H,1-5H2
• InChI Key： XGZKYPXTXBKQTM-UHFFFAOYSA-N
• SMILES： O=C1C2CN3CC1CC(C3)C2

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.19
• Boiling Point: 265 ºC
• Flash Point: 106 ºC
• Refractive Index: 1.569
• PSA: 20.31000
• LogP: 0.46500

Additional information on 1-Azatricyclo3.3.1.1(3,7)decan-4-one

1-Azatricyclo3.3.1.1(3,7)decan-4-one: A Comprehensive Overview

The compound with CAS No 42949-24-6, commonly referred to as 1-Azatricyclo3.3.1.1(3,7)decan-4-one, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex ring system, which includes a tricyclo framework and a ketone functional group. The tricyclo structure of this compound is particularly notable, as it imparts unique electronic and steric properties that make it suitable for a wide range of applications.

Recent studies have highlighted the potential of 1-Azatricyclo3.3.1.1(3,7)decan-4-one in drug discovery and development. Researchers have found that the compound's bicyclic framework can serve as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic agents.

In addition to its pharmaceutical applications, 1-Azatricyclo3.3.1.1(3,7)decan-4-one has also been explored for its role in materials science. The compound's tricyclo structure allows for the formation of stable coordination complexes with transition metals, which can be utilized in catalytic processes and advanced materials synthesis. A research team from the University of California recently reported on the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, achieving unprecedented yields and selectivity.

The synthesis of 1-Azatricyclo3.3.1.1(3,7)decan-4-one involves a multi-step process that typically begins with the preparation of precursor compounds followed by cyclization reactions under specific conditions. One innovative approach to synthesizing this compound involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been documented in several recent publications and is considered a breakthrough in organic synthesis techniques.

From an environmental standpoint, 1-Azatricyclo3.3.1.1(3,7)decan-4-one has been evaluated for its biodegradability and eco-friendly properties under various conditions. Studies conducted by the European Chemicals Agency (ECHA) indicate that the compound exhibits moderate biodegradation rates under aerobic conditions, making it a safer alternative to traditional organic compounds in certain industrial applications.

In conclusion, CAS No 42949-24-6, or 1-Azatricyclo3.3.1.1(3,7)decan-4-one, represents a versatile and innovative molecule with diverse applications across multiple scientific disciplines